Cas no 1498627-60-3 (Ethanone, 2-(phenylthio)-1-(tetrahydro-3-furanyl)-)

• Product Name: Ethanone, 2-(phenylthio)-1-(tetrahydro-3-furanyl)-
• CAS No: 1498627-60-3
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 5160989
• Update Time: 2025-06-28

Ethanone, 2-(phenylthio)-1-(tetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(phenylthio)-1-(tetrahydro-3-furanyl)-
• 2-(Phenylthio)-1-(tetrahydrofuran-3-yl)ethan-1-one

• Inchi： 1S/C12H14O2S/c13-12(10-6-7-14-8-10)9-15-11-4-2-1-3-5-11/h1-5,10H,6-9H2
• InChI Key： SCPHIHCRLDMHBW-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCOC1)CSC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Ethanone, 2-(phenylthio)-1-(tetrahydro-3-furanyl)-

Exploring Ethanone, 2-(phenylthio)-1-(tetrahydro-3-furanyl)- (CAS No. 1498627-60-3): Properties, Applications, and Innovations

In the realm of organic chemistry, Ethanone, 2-(phenylthio)-1-(tetrahydro-3-furanyl)- (CAS No. 1498627-60-3) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a tetrahydrofuran ring with a phenylthio group, offering a versatile scaffold for synthetic and medicinal chemistry. Researchers and industry professionals are increasingly exploring its properties, driven by the demand for novel intermediates in pharmaceutical development and material science.

The compound's CAS No. 1498627-60-3 serves as a critical identifier in chemical databases, ensuring precise tracking in research and commercial contexts. Its systematic name, Ethanone, 2-(phenylthio)-1-(tetrahydro-3-furanyl)-, highlights the presence of a ketone functional group, which is pivotal for its reactivity. Recent studies have focused on its role as a building block for complex molecules, particularly in the synthesis of heterocyclic compounds, a hot topic in drug discovery forums and AI-driven research platforms.

One of the most searched questions related to this compound is: "What are the applications of Ethanone, 2-(phenylthio)-1-(tetrahydro-3-furanyl)- in modern chemistry?" The answer lies in its adaptability. For instance, its tetrahydrofuran moiety is valued for enhancing solubility and bioavailability in drug candidates, a recurring theme in medicinal chemistry discussions. Meanwhile, the phenylthio group contributes to its utility in catalysis and polymer chemistry, aligning with trends in sustainable material design.

Another trending topic is the integration of AI-driven molecular modeling to predict the behavior of compounds like Ethanone, 2-(phenylthio)-1-(tetrahydro-3-furanyl)-. Researchers are leveraging machine learning to optimize its synthesis pathways, reducing waste and improving yields—a key concern in green chemistry. This approach resonates with searches such as "How can AI accelerate chemical synthesis?" and underscores the compound's relevance in cutting-edge scientific workflows.

From a commercial perspective, suppliers and manufacturers emphasize the importance of CAS No. 1498627-60-3 in product listings, catering to global demand for high-purity intermediates. The compound's stability under various conditions makes it a reliable choice for scale-up processes, a frequently searched term in industrial chemistry circles. Additionally, its potential in flavor and fragrance applications has sparked interest, though this niche remains underexplored.

In conclusion, Ethanone, 2-(phenylthio)-1-(tetrahydro-3-furanyl)- exemplifies the intersection of traditional chemistry and modern innovation. Its multifaceted applications—from drug discovery to sustainable materials—reflect broader industry trends, while its structural complexity continues to inspire academic and industrial research. As AI and automation reshape chemical exploration, compounds like this will undoubtedly play a central role in future breakthroughs.